3,5-Difluoro-4'-(1,3-dioxolan-2-YL)benzophenone
Overview
Description
“3,5-Difluoro-4’-(1,3-dioxolan-2-YL)benzophenone” is a chemical compound with the molecular formula C16H12F2O3 . It has an average mass of 290.262 Da and a monoisotopic mass of 290.075439 Da .
Molecular Structure Analysis
The molecular structure of “3,5-Difluoro-4’-(1,3-dioxolan-2-YL)benzophenone” consists of 16 carbon atoms, 12 hydrogen atoms, 2 fluorine atoms, and 3 oxygen atoms .Scientific Research Applications
Synthesis of Monoprotected 1,4-diketones
3,5-Difluoro-4'-(1,3-dioxolan-2-yl)benzophenone derivatives have been utilized in the synthesis of monoprotected 1,4-diketones through photoinduced alkylation of enones with 2-substituted-1,3-dioxolanes. This method provides a radical-based alternative for synthesizing 1,4-diketones, which are significant in various chemical syntheses (Mosca et al., 2001).
Photochemically Initiated Reactions
The compound has been studied in photochemically initiated reactions of substituted 1,3-dioxolanes, leading to insights into reaction mechanisms and pathways. These studies contribute to understanding the behavior of such compounds under photochemical conditions, which is essential in synthetic organic chemistry (Hartgerink et al., 1971).
Fungicidal Activities
Derivatives of this compound have shown potential in the development of fungicides. The synthesis of 1-[(2,2-diaryl-1,3-dioxolan-4-yl)methyl]-1H-azoles from these derivatives exhibited high fungicidal activities, indicating their potential use in agriculture and plant protection (Talismanov & Popkov, 2007).
Photopolymerization
This compound has also been used in the field of polymer science, particularly in photopolymerization processes. For instance, benzophenone-1,3-dioxane derivatives have been utilized as novel initiators for free radical photopolymerization, contributing to advancements in materials science and engineering (Wang et al., 2010).
Mechanism of Action
Target of Action
It has been reported to be used as a film-forming additive to improve the electrochemical performance of lithium-ion batteries .
Mode of Action
The compound interacts with its targets by forming a film on the surface of the battery’s electrodes . This film helps to improve the electrochemical performance of the battery .
Biochemical Pathways
Its role as a film-forming additive suggests that it may influence the electrochemical reactions occurring within the battery .
Result of Action
The use of 3,5-Difluoro-4’-(1,3-dioxolan-2-YL)benzophenone as a film-forming additive in lithium-ion batteries has been shown to significantly improve the capacity retention rate of the battery . Specifically, it increased from 45.23% (for a battery without the additive) to 73.14% .
Action Environment
The action, efficacy, and stability of 3,5-Difluoro-4’-(1,3-dioxolan-2-YL)benzophenone are likely influenced by various environmental factors. These could include the temperature and humidity conditions in which the battery is stored or used, as well as the specific materials used in the battery’s construction .
properties
IUPAC Name |
(3,5-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2O3/c17-13-7-12(8-14(18)9-13)15(19)10-1-3-11(4-2-10)16-20-5-6-21-16/h1-4,7-9,16H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWDIRAWQEWAMLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=CC=C(C=C2)C(=O)C3=CC(=CC(=C3)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20645139 |
Source
|
| Record name | (3,5-Difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20645139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898760-80-0 |
Source
|
| Record name | (3,5-Difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898760-80-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3,5-Difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20645139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(1,3-Dioxolan-2-yl)phenyl][2-(methylsulfanyl)phenyl]methanone](/img/structure/B1327987.png)
